Cas no 2228713-68-4 (tert-butyl N-4-(sulfanylmethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(sulfanylmethyl)phenylcarbamate
• CAS No: 2228713-68-4
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6009819
• PubChem ID: 165697367
• Update Time: 2025-06-08

tert-butyl N-4-(sulfanylmethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[4-(mercaptomethyl)phenyl]carbamate
• tert-butyl N-4-(sulfanylmethyl)phenylcarbamate
• tert-butyl N-[4-(sulfanylmethyl)phenyl]carbamate
• EN300-1878096
• tert-Butyl (4-(mercaptomethyl)phenyl)carbamate
• 2228713-68-4

• Inchi： 1S/C12H17NO2S/c1-12(2,3)15-11(14)13-10-6-4-9(8-16)5-7-10/h4-7,16H,8H2,1-3H3,(H,13,14)
• InChI Key： HKSLJZCRRZJKEF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(CS)C=C1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 313.5±25.0 °C(Predicted)
• pka: 9.77±0.10(Predicted)

Additional information on tert-butyl N-4-(sulfanylmethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-(sulfanylmethyl)phenylcarbamate (CAS No. 2228713-68-4)

tert-butyl N-4-(sulfanylmethyl)phenylcarbamate (CAS No. 2228713-68-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and material science. This compound, characterized by its unique carbamate and sulfanylmethyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its structural features make it particularly valuable for applications in drug discovery and development, where precision and functionality are paramount.

The growing interest in tert-butyl N-4-(sulfanylmethyl)phenylcarbamate can be attributed to its potential role in the development of novel therapeutics. Researchers are increasingly exploring its utility in the design of small-molecule inhibitors and bioconjugation strategies, which are critical in targeted drug delivery systems. The compound's sulfhydryl group (-SH) offers a reactive handle for further chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in personalized medicine and precision chemistry, which prioritize molecule-specific interactions for enhanced efficacy.

In addition to its pharmaceutical applications, tert-butyl N-4-(sulfanylmethyl)phenylcarbamate is also being investigated for its potential in material science. The compound's ability to form stable linkages with other functional groups makes it a candidate for use in polymer chemistry and surface modification technologies. For instance, its incorporation into polymeric matrices could improve material properties such as adhesion, durability, and biocompatibility—key factors in the development of advanced coatings and biomedical devices.

From a synthetic perspective, the preparation of tert-butyl N-4-(sulfanylmethyl)phenylcarbamate involves multi-step organic reactions, often starting from readily available precursors like 4-aminobenzyl mercaptan. The introduction of the tert-butyl carbamate (Boc) protecting group is a critical step, as it ensures stability during subsequent transformations. This synthetic route highlights the compound's compatibility with modern green chemistry principles, as researchers strive to minimize waste and optimize yields using catalytic methods.

The compound's relevance is further underscored by its alignment with sustainability and eco-friendly research initiatives. As the scientific community shifts toward greener alternatives, tert-butyl N-4-(sulfanylmethyl)phenylcarbamate offers a balance between functionality and environmental considerations. Its potential for use in biodegradable materials and low-toxicity formulations positions it as a forward-thinking solution for industries aiming to reduce their ecological footprint.

For researchers and industry professionals, understanding the spectroscopic properties of tert-butyl N-4-(sulfanylmethyl)phenylcarbamate is essential. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to characterize its structure and purity. These analytical methods ensure that the compound meets the stringent quality standards required for high-value applications, particularly in regulated sectors like pharmaceuticals.

Looking ahead, the demand for tert-butyl N-4-(sulfanylmethyl)phenylcarbamate is expected to rise, driven by its multifaceted applications and the ongoing expansion of biopharmaceutical and advanced materials markets. Innovations in catalytic synthesis and process optimization will likely enhance its accessibility, making it a staple in research laboratories and industrial settings alike. As such, this compound represents not only a tool for current scientific challenges but also a building block for future breakthroughs.